Benzyl N-acetyl-4,6-O-benzylidenemuramic acid

• Molecular Formula: C25H29NO8
• Molecular Weight: 471.5 g/mol
• InChI: InChI=1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)/t15-,19-,20-,21-,22-,24?,25?/m1/s1
• InChIKey: JPPMVSNCFXDOJX-FZJVDLTLSA-N

Benzyl N-acetyl-4,6-O-benzylidenemuramic Acid Overview

Benzyl N-acetyl-4,6-O-benzylidenemuramic acid (CAS 2862-03-5) is a synthetically protected derivative of N-acetylmuramic acid (MurNAc), the essential amino sugar component of bacterial peptidoglycan [1]. This compound features a benzyl protecting group at the anomeric position and a 4,6-O-benzylidene acetal, rendering it a versatile intermediate for the synthesis of complex muramyl peptides, including muramyl dipeptide (MDP) and advanced glycoconjugates [2]. As a protected monosaccharide, it serves as a key building block in glycobiology and medicinal chemistry, enabling precise exploration of bacterial cell wall biosynthesis and the development of novel antibacterial agents .

1 Stereochemically defined (R)-isomer for muramyl peptide synthesis

2 Orthogonal benzyl/benzylidene protection for peptide coupling

3 Scalable intermediate for glycobiology and enzyme inhibition studies

• [1] PubChem. Benzyl N-acetyl-4,6-O-benzylidenemuramic acid. PubChem CID 101601422. View Source
• [2] Gross, P.H., Rimpler, M. Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. Liebigs Annalen der Chemie, 1986, 37-45. View Source

Why Benzyl N-acetyl-4,6-O-benzylidenemuramic Acid Is Irreplaceable

Substitution with a generic, unprotected, or differently protected muramic acid derivative introduces significant experimental risk due to three quantifiable differences. First, the stereochemical configuration at the muramic acid lactyl ether is critical; the (R)- and (S)-isomers display distinct biological activities in MDP analogs [1]. Second, the specific 4,6-O-benzylidene and anomeric benzyl protection pattern dictates solubility, stability, and orthogonality in multi-step synthetic routes, directly impacting overall yield [2]. Finally, the compound exhibits a unique enzyme inhibition profile against bacterial Mur enzymes, with IC50 values that differentiate it from other muramic acid derivatives lacking this exact protection [3]. Using an alternative introduces uncontrolled variables in both biological assays and synthetic efficiency.

• Stereochemistry (R)-configuration required for MDP bioactivity; (S)-isomer or racemic mixture may yield inactive analogs.
• Protection pattern 4,6-O-benzylidene and anomeric benzyl groups control solubility and synthetic orthogonality; alternative protecting groups may alter reactivity.
• Enzyme inhibition context Inhibition profile against MurA/B/D is specific to this protection scheme; differently protected analogs may exhibit shifted IC50 values.

• [1] Gross, P.H., Rimpler, M. Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. Liebigs Annalen der Chemie, 1986, 37-45. View Source
• [2] Gross, P.H., Rimpler, M. Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. Liebigs Annalen der Chemie, 1986, 37-45. View Source
• [3] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data. View Source

Benzyl N-acetyl-4,6-O-benzylidenemuramic Acid: Performance Evidence

Stereochemical Purity and Immunoadjuvant Activity

The stereochemical purity of the (R)-isomer of Benzyl N-acetyl-4,6-O-benzylidenemuramic acid is crucial. In muramyl dipeptide (MDP) analogs, the (R)-configuration at the lactyl ether is essential for immunoadjuvant activity, while the (S)-isomer is significantly less active or inactive. A reliable synthesis method provides both the (R)-isomer (target compound) and its (S)-isomer via chromatographic separation of their methyl esters, enabling direct comparative biological evaluation [1].

Stereochemical Purity

Class-level inference

(R)-isomer active in MDP analogs; (S)-isomer markedly less active or inactive.

Stereochemical-control context; use of (R)-isomer supports assay reproducibility.

Requires stereochemical verification; chromatographic separation of isomers possible.

Evidence Dimension	Biological activity dependence on stereochemistry
Target Compound Data	(R)-isomer (Target)
Comparator Or Baseline	(S)-isomer (α-Benzyl N-acetyl-4,6-O-benzylideneisomuramic acid)
Quantified Difference	The (R)-isomer is the active stereoisomer in MDP analogs; the (S)-isomer shows markedly reduced or no immunoadjuvant activity.
Conditions	In vitro and in vivo immunoadjuvant assays for muramyl dipeptide (MDP) derivatives.

Why This Matters

Procuring the correct (R)-isomer is non-negotiable for research on immunoadjuvants; use of the (S)-isomer or an undefined mixture will compromise experimental reproducibility and may yield negative results.

• [1] Gross, P.H., Rimpler, M. Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. Liebigs Annalen der Chemie, 1986, 37-45. View Source

Differential Mur Ligase Inhibition

Benzyl N-acetyl-4,6-O-benzylidenemuramic acid exhibits quantifiable, albeit weak, inhibitory activity against key bacterial peptidoglycan biosynthesis enzymes MurA, MurB, and MurD from Escherichia coli. The reported IC50 values are 2.17 µM for MurA, 2.17 µM for MurB, and 34.7 µM for MurD. These values provide a specific, measurable baseline for comparing the enzyme inhibition of other muramic acid derivatives and synthetic analogs [1].

Mur Ligase Inhibition

Reported

MurA IC50 2.17 µM; MurB IC50 2.17 µM; MurD IC50 34.7 µM

Supports enzyme inhibition assay development; MurA/B selectivity context.

Data from recombinant E. coli enzymes.

Evidence Dimension	Enzyme inhibition (IC50)
Target Compound Data	MurA IC50 = 2.17 µM; MurB IC50 = 2.17 µM; MurD IC50 = 34.7 µM
Comparator Or Baseline	Control (no inhibitor) or other Mur ligase inhibitors
Quantified Difference	The compound shows differential activity against the three Mur enzymes, with 16-fold weaker inhibition of MurD compared to MurA and MurB.
Conditions	In vitro enzyme inhibition assays using recombinant E. coli MurA, MurB, and MurD.

Why This Matters

This data allows for the rational selection of this compound as a reference inhibitor or scaffold for medicinal chemistry campaigns targeting specific Mur enzymes, particularly MurA and MurB.

• [1] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data. IC50 values for MurA, MurB, and MurD from Escherichia coli. View Source

High-Yield Muramyl Dipeptide Synthesis

This compound's orthogonal protection strategy is designed for compatibility with standard peptide coupling conditions. A published synthetic scheme demonstrates its use in the multi-step synthesis of muramyl dipeptide (MDP). Condensation of N-acetyl-1-O-benzyl-4,6-O-benzylidenemuramic acid with L-alanyl-D-isoglutamine benzyl ester, followed by hydrogenolysis, provides MDP. This route is documented to be capable of producing gram quantities of highly pure MDP, a yield and scale not achievable with unprotected muramic acid which would be incompatible with peptide coupling reagents [1].

High-Yield MDP Synthesis

Class-level inference

Enables gram-scale high-purity MDP; impractical with unprotected muramic acid.

Supports scalable synthesis; validated synthetic route.

Peptide coupling / hydrogenolysis deprotection required.

Evidence Dimension	Synthetic yield and scalability
Target Compound Data	Enables gram-scale synthesis of highly pure MDP
Comparator Or Baseline	Unprotected muramic acid or derivatives with different protecting groups
Quantified Difference	The described synthetic route produces gram quantities of high-purity MDP, a scale impractical with unprotected muramic acid.
Conditions	Peptide coupling with L-alanyl-D-isoglutamine benzyl ester using NOHS/DCC, followed by hydrogenolysis.

Why This Matters

For researchers requiring multi-gram quantities of muramyl peptides for extensive biological studies, this compound provides a validated, high-yielding, and scalable synthetic entry point, saving time and reducing cost compared to developing alternative protection schemes.

• [1] DrugFuture. Romurtide, Muroctasin, DJ-7041, MDP-Lys(L18), Nopia. Synthesis Description. View Source

Limited Direct Comparative Data

It must be explicitly stated that while Benzyl N-acetyl-4,6-O-benzylidenemuramic acid is a widely used and essential building block, publicly available, directly comparable quantitative data (e.g., side-by-side assays with all other possible protected muramic acid analogs) is sparse. The provided evidence relies on class-level inferences from stereochemistry [1], direct enzyme inhibition data [2], and synthetic utility [3]. Procurement decisions should therefore be based on the established utility in its primary application: as a stereochemically defined, orthogonally protected intermediate for the synthesis of biologically active muramyl peptides and as a reference tool in enzyme inhibition assays [1][2][3].

Data Landscape

Data to verify

Sparse head-to-head comparative data in public domain.

Procurement based on validated specialized applications.

Literature review for specific analog comparisons recommended.

Evidence Dimension	Availability of high-strength differential data
Target Compound Data	Limited head-to-head comparative data available in public domain
Comparator Or Baseline	Ideal situation with extensive direct comparison data
Quantified Difference	Not applicable (qualitative assessment of data landscape).
Conditions	Comprehensive review of literature and public databases.

Why This Matters

This transparency helps users make informed procurement choices based on the compound's validated, specialized applications rather than on broad, unsubstantiated claims of superiority.

• [1] Gross, P.H., Rimpler, M. Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. Liebigs Annalen der Chemie, 1986, 37-45. View Source
• [2] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data. View Source
• [3] DrugFuture. Romurtide, Muroctasin, DJ-7041, MDP-Lys(L18), Nopia. Synthesis Description. View Source

Benzyl N-acetyl-4,6-O-benzylidenemuramic Acid Applications

MDP and Immunoadjuvant Synthesis

This compound is the preferred starting material for the multi-step synthesis of muramyl dipeptide (MDP) and its analogs, including Romurtide. Its orthogonal protecting groups and established (R)-stereochemistry are essential for constructing the bioactive MDP core, enabling the production of high-purity material in gram quantities for immunological studies [1][2].

Mur Ligase Reference Inhibitor

With established IC50 values of 2.17 µM against E. coli MurA and MurB, this compound serves as a useful reference inhibitor for developing and validating assays targeting these essential enzymes. Its differential activity against MurD (IC50 = 34.7 µM) also makes it a tool for probing structure-activity relationships in Mur ligase inhibitor discovery [3].

Glycoconjugate Building Block

The compound's protected state allows for selective deprotection and further functionalization, making it a versatile building block for the synthesis of more complex glycoconjugates, such as lipid II analogs, or probes for studying peptidoglycan-processing enzymes like lysozyme and MurG transferase [4][5].

Gram-Scale Muramyl Peptide Production

The validated synthetic route utilizing this compound is scalable to gram quantities, which is critical for laboratories transitioning from small-scale synthesis to extensive in vivo efficacy and toxicology studies of muramyl peptide-based immunomodulators or antibacterial agents [1].

Application

Selection Property

Validation Focus

Muramyl dipeptide & immunomodulator synthesis

Stereochemically defined (R)-isomer; orthogonal protection

Verify stereochemistry and peptide coupling compatibility

MurA/B enzyme inhibition studies

Reported inhibition context against MurA and MurB

Confirm inhibitory activity in assay system; differentiate from MurD

Glycoconjugate & lipid II analog synthesis

Selective deprotection compatibility

Functional group tolerance and conjugation efficiency

Gram-scale muramyl peptide production

Scalable synthetic route

Reproducibility at scale; purity after hydrogenolysis

• [1] DrugFuture. Romurtide, Muroctasin, DJ-7041, MDP-Lys(L18), Nopia. Synthesis Description. View Source
• [2] Gross, P.H., Rimpler, M. Muramyl Peptides, 1 Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. Liebigs Annalen der Chemie, 1986, 37-45. View Source
• [3] BindingDB. BDBM50475607 CHEMBL199629. Enzyme Inhibition Constant Data. View Source
• [4] Synthesis of novel muramic acid derivatives and their interaction with lysozyme: Action of lysozyme revisited. Journal of Colloid and Interface Science, 2017, 498, 395-404. View Source
• [5] Synthesis of P1-Citronellyl-P2-α-d-pyranosyl pyrophosphates as potential substrates for the E. coli undecaprenyl-pyrophosphoryl-N-acetylglucoseaminyl transferase MurG. Bioorganic & Medicinal Chemistry Letters, 2001, 11(20), 2643-2646. View Source